Cas no 950693-96-6 (5-(Benzenesulfonyl)pyridine-3-carbonitrile)

• Product Name: 5-(Benzenesulfonyl)pyridine-3-carbonitrile
• CAS No: 950693-96-6
• MF: C₁₂H₈N₂O₂S
• MW: 244.269121170044
• CID: 2818602
• PubChem ID: 57356895
• Update Time: 2025-04-21

5-(Benzenesulfonyl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID90723473
• 950693-96-6
• 5-(Benzenesulfonyl)pyridine-3-carbonitrile

• Inchi： 1S/C12H8N2O2S/c13-7-10-6-12(9-14-8-10)17(15,16)11-4-2-1-3-5-11/h1-6,8-9H
• InChI Key： VQNLMNKHFZVFJC-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C#N)C=1)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 244.03064868Da
• Monoisotopic Mass: 244.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.2Ų